Cas no 64256-06-0 (Benzenediazonium, (phenylthio)-)

Benzenediazonium, (phenylthio)- structure
64256-06-0 structure
Product name:Benzenediazonium, (phenylthio)-
CAS No:64256-06-0
MF:C12H9N2S
MW:213.278260946274
CID:1675027
PubChem ID:12287759

Benzenediazonium, (phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenediazonium, (phenylthio)-
    • 2-phenylsulfanylbenzenediazonium
    • DTXSID10484635
    • 64256-06-0
    • Inchi: InChI=1S/C12H9N2S/c13-14-11-8-4-5-9-12(11)15-10-6-2-1-3-7-10/h1-9H/q+1
    • InChI Key: YPKBQLDUWJEWEP-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2[N+]#N

Computed Properties

  • Exact Mass: 213.04877
  • Monoisotopic Mass: 213.04864447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų
  • XLogP3: 4.6

Experimental Properties

  • PSA: 28.15

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